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Cross-Resistance Patterns of
Tetrachlorantraniliprole in Plutella xylostella: A
Comparative Guide
The diamondback moth, Plutella xylostella, is a globally significant pest of cruciferous crops,

notorious for its rapid evolution of resistance to a wide array of insecticides.

Tetrachlorantraniliprole, a member of the diamide class of insecticides, is a crucial tool in the

management of this pest. However, the emergence of resistance to this and other diamides

necessitates a thorough understanding of cross-resistance patterns to inform effective

resistance management strategies. This guide provides a comparative analysis of cross-

resistance between tetrachlorantraniliprole and other insecticide classes in P. xylostella,

supported by experimental data and detailed methodologies.

Data Presentation: Cross-Resistance Profile
The following table summarizes the cross-resistance data from studies on diamide-resistant

strains of P. xylostella. The resistance ratio (RR) is a measure of how many times more

resistant a particular strain is to an insecticide compared to a susceptible strain.
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Insecticide
Class

Insecticide
Resistant
Strain

Resistance
Ratio (RR)

Cross-
Resistance

Reference

Diamides
Thiotraniliprol

e

TR

(Thiotranilipro

le-selected)

5141.58 - [1]

Chlorantranili

prole
TR 44670.05 High [1]

Cyantranilipro

le
TR 7038.58 High [1]

Tetrachlorantr

aniliprole
TR 1506.01 High [1]

Flubendiamid

e

Chlo-SEL

(Chlorantranil

iprole-

selected)

7.29 Moderate [2]

Cyantranilipro

le
Chlo-SEL 3.31 Low [2]

Avermectins Abamectin Chlo-SEL 6.11 Moderate [2]

Abamectin TR
No cross-

resistance
None [1]

Pyrroles Tolfenpyrad TR
No cross-

resistance
None [1]

Oxadiazines Indoxacarb TR
No cross-

resistance
None [1]

Sulfonamides Diafenthiuron TR
No cross-

resistance
None [1]

Note: Resistance levels are often categorized as follows: RR < 5 = Susceptible; RR 5-10 = Low

resistance; RR 11-50 = Moderate resistance; RR > 50 = High resistance. These are general

guidelines and may vary between studies.
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Experimental Protocols
The data presented in this guide were primarily generated using the leaf-dip bioassay method,

a standard technique for evaluating insecticide efficacy against leaf-eating insects.

Leaf-Dip Bioassay Protocol
This protocol is adapted from the method described by the Insecticide Resistance Action

Committee (IRAC).[3]

Insect Rearing: A susceptible and a resistant strain of Plutella xylostella are reared under

controlled laboratory conditions (typically 25 ± 1°C, 60-70% RH, and a 16:8 hour light:dark

photoperiod) on untreated cabbage or artificial diet.

Insecticide Preparation: Serial dilutions of the technical grade or formulated insecticide are

prepared in distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to

ensure even coverage of the leaf surface.

Leaf Preparation: Cabbage leaf discs of a standardized size (e.g., 6 cm diameter) are

excised from fresh, untreated cabbage plants.

Dipping Procedure: Each leaf disc is immersed in the respective insecticide solution for a

standardized time (e.g., 10 seconds) with gentle agitation. Control leaf discs are dipped in

the surfactant-water solution only.

Drying: The treated leaf discs are allowed to air-dry on a clean, non-absorbent surface for

approximately 1-2 hours.

Infestation: Once dry, the leaf discs are placed in individual Petri dishes or multi-well plates

lined with moistened filter paper to maintain humidity. A set number of third-instar larvae

(e.g., 10-20) are introduced onto each leaf disc.

Incubation: The bioassay units are maintained under the same controlled conditions as the

insect rearing.

Mortality Assessment: Larval mortality is assessed after a specific exposure period (e.g., 48

or 72 hours). Larvae are considered dead if they are unable to move in a coordinated
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manner when prodded with a fine brush.

Data Analysis: The mortality data are corrected for control mortality using Abbott's formula.

Probit analysis is then used to determine the lethal concentration (LC50), which is the

concentration of the insecticide that kills 50% of the test population. The resistance ratio

(RR) is calculated by dividing the LC50 of the resistant strain by the LC50 of the susceptible

strain.

Visualization of Resistance Mechanisms
Cross-resistance is often conferred by a common mechanism of resistance. In P. xylostella, two

of the primary mechanisms of resistance to diamide insecticides are target-site insensitivity,

primarily due to mutations in the ryanodine receptor (RyR), and enhanced metabolic

detoxification by enzymes such as cytochrome P450 monooxygenases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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